Cas no 635699-06-8 (4-benzyl-2-((pyrrolidin-1-yl)methyl) morpholine)

• Product Name: 4-benzyl-2-((pyrrolidin-1-yl)methyl) morpholine
• CAS No: 635699-06-8
• MF: C₁₆H₂₄N₂O
• MW: 260.374564170837
• MDL: MFCD06658347
• CID: 960479
• PubChem ID: 23079652
• Update Time: 2025-06-30

4-benzyl-2-((pyrrolidin-1-yl)methyl) morpholine Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-2-((pyrrolidin-1-yl)methyl) morpholine
• 4-benzyl-2-(pyrrolidin-1-ylmethyl)morpholine
• 4-(phenylmethyl)-2-(1-pyrrolidinylmethyl)morpholine
• CS-0326757
• AKOS024260539
• DB-073348
• 4-Benzyl-2-[(pyrrolidin-1-yl)methyl]morpholine
• MFCD06658347
• 635699-06-8
• A834416
• AB1173
• SCHEMBL4321704
• ZMCFQWJMHRVTFS-UHFFFAOYSA-N
• DTXSID70630353
• SB38055
• 4-BENZYL-2-PYRROLIDIN-1-YLMETHYL-MORPHOLINE

• MDL： MFCD06658347
• Inchi： 1S/C16H24N2O/c1-2-6-15(7-3-1)12-18-10-11-19-16(14-18)13-17-8-4-5-9-17/h1-3,6-7,16H,4-5,8-14H2
• InChI Key： ZMCFQWJMHRVTFS-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=CC=2)CC1CN1CCCC1

Computed Properties

• Exact Mass: 260.18900
• Monoisotopic Mass: 260.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 15.7Ų

Experimental Properties

• PSA: 15.71000
• LogP: 1.85900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-benzyl-2-((pyrrolidin-1-yl)methyl) morpholine

Comprehensive Overview of 4-benzyl-2-((pyrrolidin-1-yl)methyl) morpholine (CAS No. 635699-06-8)

4-benzyl-2-((pyrrolidin-1-yl)methyl) morpholine (CAS No. 635699-06-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique morpholine and pyrrolidine structural motifs, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a valuable candidate for further study.

The compound's structure features a benzyl group attached to a morpholine ring, which is further modified with a pyrrolidin-1-ylmethyl substituent. This combination of functional groups contributes to its distinct physicochemical properties, such as solubility, stability, and reactivity. In recent years, the demand for heterocyclic compounds like 4-benzyl-2-((pyrrolidin-1-yl)methyl) morpholine has surged due to their versatility in synthesizing novel pharmaceutical intermediates and biologically active molecules.

One of the trending topics in the scientific community is the exploration of nitrogen-containing heterocycles for their role in central nervous system (CNS) drug development. Given the presence of both morpholine and pyrrolidine rings in its structure, 4-benzyl-2-((pyrrolidin-1-yl)methyl) morpholine is often discussed in the context of neuropharmacology and receptor modulation. Researchers are investigating its potential to interact with G-protein-coupled receptors (GPCRs), which are critical targets for treating neurological disorders.

Another area of interest is the compound's applicability in catalysis and organic synthesis. The morpholine and pyrrolidine moieties are known to act as ligands or catalysts in various chemical reactions. This has led to inquiries about its use in asymmetric synthesis and green chemistry, aligning with the growing emphasis on sustainable and efficient synthetic methodologies.

From a commercial perspective, 4-benzyl-2-((pyrrolidin-1-yl)methyl) morpholine is often sought after by fine chemical suppliers and research laboratories. Its CAS No. 635699-06-8 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. The compound's purity and stability are critical factors for buyers, prompting manufacturers to adhere to stringent quality control standards.

In summary, 4-benzyl-2-((pyrrolidin-1-yl)methyl) morpholine (CAS No. 635699-06-8) represents a fascinating subject of study due to its structural complexity and potential applications. Whether in drug discovery, catalysis, or material science, this compound continues to inspire innovation and research. As scientific advancements progress, its role in addressing contemporary challenges in chemistry and pharmacology is likely to expand further.